Cas no 874814-95-6 (1-(4-Fluoro-2-nitrophenyl)-1,4-diazepane)

1-(4-Fluoro-2-nitrophenyl)-1,4-diazepane structure
874814-95-6 structure
Product Name:1-(4-Fluoro-2-nitrophenyl)-1,4-diazepane
CAS No:874814-95-6
MF:C11H14FN3O2
MW:239.246165752411
CID:2952881
PubChem ID:18801299
Update Time:2025-04-21

1-(4-Fluoro-2-nitrophenyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(4-氟-2-硝基苯基)高哌嗪
    • 1-(4-FLUORO-2-NITROPHENYL)-1,4-DIAZEPANE;
    • 1-(4-Fluoro-2-nitrophenyl)homopiperazine
    • 1-(4-FLUORO-2-NITROPHENYL)-1,4-DIAZEPANE
    • 874814-95-6
    • AKOS000221989
    • 1-(4-Fluoro-2-nitrophenyl)-1,4-diazepane
    • MDL: MFCD06408841
    • Inchi: 1S/C11H14FN3O2/c12-9-2-3-10(11(8-9)15(16)17)14-6-1-4-13-5-7-14/h2-3,8,13H,1,4-7H2
    • InChI Key: HFLSWHSIIVSRPS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])N1CCNCCC1

Computed Properties

  • Exact Mass: 239.10700
  • Monoisotopic Mass: 239.10700486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61.1

Experimental Properties

  • PSA: 61.09000
  • LogP: 2.45060

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